Cas no 2411249-68-6 (N-(1-benzylcyclopropyl)prop-2-enamide)

• Product Name: N-(1-benzylcyclopropyl)prop-2-enamide
• CAS No: 2411249-68-6
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5414715
• PubChem ID: 146108145
• Update Time: 2025-05-19

N-(1-benzylcyclopropyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2738283215
• N-(1-Benzylcyclopropyl)prop-2-enamide
• 2411249-68-6
• EN300-26574243
• N-[1-(Phenylmethyl)cyclopropyl]-2-propenamide
• N-(1-benzylcyclopropyl)prop-2-enamide

• Inchi： 1S/C13H15NO/c1-2-12(15)14-13(8-9-13)10-11-6-4-3-5-7-11/h2-7H,1,8-10H2,(H,14,15)
• InChI Key： MYUGZAMSJDSWPO-UHFFFAOYSA-N
• SMILES： C(NC1(CC2=CC=CC=C2)CC1)(=O)C=C

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 374.2±15.0 °C(Predicted)
• pka: 14.98±0.20(Predicted)

Additional information on N-(1-benzylcyclopropyl)prop-2-enamide

N-(1-Benzylcyclopropyl)Prop-2-Enamide: A Comprehensive Overview

N-(1-Benzylcyclopropyl)Prop-2-Enamide, identified by the CAS number 2411249-68-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C₁₅H₁₇NO, exhibits a unique structure that combines a cyclopropane ring with a benzyl group and an enamide functionality. Its molecular weight is approximately 235.3 g/mol, and it is typically synthesized through a combination of nucleophilic substitution and condensation reactions.

The synthesis of N-(1-Benzylcyclopropyl)Prop-2-Enamide involves the reaction of 1-benzylcyclopropane with an appropriate enamine precursor. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality. This approach not only enhances efficiency but also reduces environmental impact, aligning with current trends toward sustainable chemical synthesis.

The structural features of N-(1-Benzylcyclopropyl)Prop-2-Enamide make it a valuable compound in various applications. Its enamide group contributes to its reactivity in both organic and biochemical reactions. Recent research has focused on its potential as a building block in drug discovery, particularly in the development of bioactive molecules. For example, studies have demonstrated its ability to modulate enzyme activity, making it a promising candidate for therapeutic applications.

In terms of physical properties, N-(1-Benzylcyclopropyl)Prop-2-Enamide is typically a crystalline solid with a melting point around 95°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its characterization and quality control in industrial settings.

The biological activity of N-(1-Benzylcyclopropyl)Prop-2-Enamide has been extensively studied in recent years. Preclinical studies have shown that it exhibits selective inhibitory effects on certain kinases, which are key targets in cancer therapy. Additionally, its ability to penetrate cellular membranes suggests potential applications in targeted drug delivery systems. These findings underscore the importance of further research into its pharmacokinetics and toxicity profiles.

In conclusion, N-(1-Benzylcyclopropyl)Prop-2-Enamide, with CAS number 2411249-68-6, is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in the development of novel pharmaceuticals and materials.